Cas no 1805965-56-3 (2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1805965-56-3
• MF: C₉H₇F₃IN₃O
• MW: 357.07106423378
• CID: 4834906
• Update Time: 2025-06-12

2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H7F3IN3O/c10-9(11,12)17-7-3-5(1-2-14)8(13)6(4-15)16-7/h3H,1,4,15H2
• InChI Key： CHHMHDPRGMPPJD-UHFFFAOYSA-N
• SMILES： IC1C(CN)=NC(=CC=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.6
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile

2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805965-56-3): An Emerging Compound in Medicinal Chemistry

2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805965-56-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its aminomethyl, iodo, and trifluoromethoxy substituents, offers a promising scaffold for the development of new therapeutic agents.

The chemical structure of 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile is particularly noteworthy for its versatility in functional group manipulation. The presence of the aminomethyl group allows for easy derivatization, making it a valuable intermediate in the synthesis of more complex molecules. The iodo substituent, on the other hand, can serve as a handle for further functionalization or as a radiolabeling site in imaging applications. Additionally, the trifluoromethoxy group imparts unique electronic and steric properties that can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential applications of 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile in various therapeutic areas. One notable area of research is its use as a lead compound in the development of anticancer agents. The compound's ability to selectively target cancer cells while minimizing toxicity to healthy cells has been demonstrated in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiproliferative activity against a panel of human cancer cell lines, including those resistant to conventional chemotherapy.

Beyond oncology, 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that certain derivatives of this compound could effectively modulate key signaling pathways involved in neuroprotection and neuroregeneration. These findings suggest that this scaffold may serve as a valuable starting point for the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile have also been extensively studied. Its high lipophilicity and favorable solubility characteristics make it an attractive candidate for oral administration. Moreover, preliminary data indicate that this compound exhibits good metabolic stability and low clearance rates, which are crucial factors for ensuring sustained therapeutic effects.

In addition to its therapeutic potential, 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile has been investigated for its utility as a radiotracer in positron emission tomography (PET). The presence of the iodo substituent allows for efficient radiolabeling with isotopes such as iodine-124, enabling non-invasive imaging of biological processes at the molecular level. This application holds significant promise for improving diagnostic accuracy and guiding personalized treatment strategies.

The synthesis of 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile has been optimized through various synthetic routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the sequential introduction of functional groups onto a pyridine core using well-established organic reactions such as nucleophilic substitution and palladium-catalyzed cross-coupling reactions. These synthetic methods have been refined to achieve high yields and excellent purity, making large-scale production feasible.

In conclusion, 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805965-56-3) represents an exciting advancement in medicinal chemistry with broad applications in drug discovery and development. Its unique structural features and favorable biological properties make it an ideal candidate for further exploration and optimization. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments across multiple disease areas.